Cas no 29080-58-8 (7,3',4'-Tri-O-methylluteolin)

• Product Name: 7,3',4'-Tri-O-methylluteolin
• CAS No: 29080-58-8
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 255922
• PubChem ID: 5272653
• Update Time: 2025-07-30

7,3',4'-Tri-O-methylluteolin Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-5-hydroxy-7-methoxy-4H-chromen-4-one
• 7,3',4'-Tri-O-methylluteolin
• 2-(3,4-dimethoxyphenyl)-5-hydroxy-7-methoxychromen-4-one
• 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-5-hydroxy-7-methoxy-
• 5-Hydroxy-3',4',7-trimethoxyflavone
• 5-hydroxy-7,2',6'-trimethoxyflavone
• 5-hydroxy-7,3',4'-trimethoxyflavone
• luteolin-3'-4',7-trimethyl ether
• Luteolin-7,3',4'-trimethylether
• Gonzalitosin I
• Luteolin 3',4',7-trimethyl ether
• Luteolin 7,3',4'-trimethyl ether
• 7
• 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-5-hydroxy-7-methoxy-
• BDBM84981
• HIXDQWDOVZUNNA-UHFFFAOYSA-N
• PD158541
• 3',4',7-TRI-O-METHYLLUTEOLIN
• A876534
• HY-N7012
• CS-0003467
• 5-Hydroxy-3 inverted exclamation mark ,4 inverted exclamation mark ,7-trimethoxyflavone
• LMPK12111062
• SCHEMBL1421382
• Chromone, 2-(3,4-dimethoxyphenyl)-5-hydroxy-7-methoxy-
• MFCD19441043
• SY252777
• 2-(3,4-dimethoxyphenyl)-5-hydroxy-7-methoxy-chromen-4-one
• AC8979
• 29080-58-8
• MS-24911
• 5-HYDROXY-3?,4?,7-TRIMETHOXYFLAVONE
• DTXSID20183329
• LXU4UA4TVC
• CHEMBL468876
• 2-(3,4-DIMETHOXYPHENYL)-5-HYDROXY-7-METHOXY-4H-1-BENZOPYRAN-4-ONE
• AKOS015999175
• UNII-LXU4UA4TVC
• Flavone, 5-hydroxy-3',4',7-trimethoxy-
• DA-70214

• Inchi： 1S/C18H16O6/c1-21-11-7-12(19)18-13(20)9-15(24-17(18)8-11)10-4-5-14(22-2)16(6-10)23-3/h4-9,19H,1-3H3
• InChI Key： HIXDQWDOVZUNNA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)OC)O)=O)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 328.09500
• Monoisotopic Mass: 328.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.3
• XLogP3: 2.4
• Topological Polar Surface Area: 74.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.314
• Boiling Point: 536.3°C at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.606
• PSA: 78.13000
• LogP: 3.19140
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

7,3',4'-Tri-O-methylluteolin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD228641)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Kitaibelia vitifolia
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone